Cas no 1858224-04-0 (Neu5Ac|A(2-6)GalNAc-|A-pNP)

• Product name: Neu5Ac|A(2-6)GalNAc-|A-pNP
• CAS No: 1858224-04-0
• MF: C₂₅H₃₅N₃O₁₆
• MW: 633.555908441544
• MDL: MFCD20265599
• CID: 3044478
• PubChem ID: 125307646

Neu5Ac|A(2-6)GalNAc-|A-pNP Chemical and Physical Properties

Names and Identifiers

• Neu5Ac alpha(2-6)GalNAc-alpha-pNP
• Neu5Ac
• A(2-6)GalNAc-
• A-pNP
• Neu5Ac|A(2-6)GalNAc-|A-pNP

• MDL： MFCD20265599
• Inchi： 1S/C25H35N3O16/c1-10(30)26-17-14(32)7-25(24(37)38,44-22(17)19(34)15(33)8-29)41-9-16-20(35)21(36)18(27-11(2)31)23(43-16)42-13-5-3-12(4-6-13)28(39)40/h3-6,14-23,29,32-36H,7-9H2,1-2H3,(H,26,30)(H,27,31)(H,37,38)/t14-,15+,16+,17+,18+,19+,20-,21+,22+,23-,25+/m0/s1
• InChI Key： LRTAJFSVNJSJQO-KQIYEZIESA-N
• SMILES： O1[C@@](C(=O)O)(C[C@@H]([C@H]([C@@H]1[C@@H]([C@@H](CO)O)O)NC(C)=O)O)OC[C@@H]1[C@@H]([C@@H]([C@H]([C@@H](OC2C=CC(=CC=2)[N+](=O)[O-])O1)NC(C)=O)O)O

Computed Properties

• Exact Mass: 633.20173204 g/mol
• Monoisotopic Mass: 633.20173204 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 44
• Rotatable Bond Count: 11
• Complexity: 1020
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.4
• Molecular Weight: 633.6
• Topological Polar Surface Area: 300

Neu5Ac|A(2-6)GalNAc-|A-pNP Security Information

• Storage Condition：<0°C

Additional information on Neu5Ac|A(2-6)GalNAc-|A-pNP

Introduction to Neu5Ac|A(2-6)GalNAc-|A-pNP and Its Significance in Glycobiology

The compound with the CAS number 1858224-04-0 and the product name Neu5Ac|A(2-6)GalNAc-|A-pNP represents a critical glycan structure that has garnered significant attention in the field of glycobiology. This glycan, which is a complex carbohydrate chain, plays a pivotal role in various biological processes, including cell recognition, adhesion, and signaling. The detailed structure of Neu5Ac|A(2-6)GalNAc-|A-pNP involves a series of sugar units linked together in a specific sequence, which determines its biological function and interaction with other molecules.

In recent years, there has been a surge in research focused on understanding the role of glycans in health and disease. Glycans are often referred to as the "hidden language of cells" due to their diverse roles in cellular communication and interaction. The specific glycan structure of Neu5Ac|A(2-6)GalNAc-|A-pNP has been implicated in several biological pathways, making it a subject of intense study. For instance, this glycan has been shown to be involved in the regulation of immune responses, where it can modulate the activity of immune cells and influence the outcome of infections.

The synthesis and characterization of Neu5Ac|A(2-6)GalNAc-|A-pNP have been areas of active research due to its complex structure. Advances in synthetic chemistry have enabled the production of this glycan in sufficient quantities for detailed structural and functional studies. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and X-ray crystallography have been instrumental in elucidating the precise structure of this glycan. These studies have not only enhanced our understanding of its biological role but also opened up new avenues for therapeutic intervention.

One of the most intriguing aspects of Neu5Ac|A(2-6)GalNAc-|A-pNP is its potential as a therapeutic agent. Glycans have emerged as promising targets for drug development due to their involvement in numerous disease pathways. For example, modifications in glycan structures have been associated with cancer progression and metastasis. By targeting specific glycans like Neu5Ac|A(2-6)GalNAc-|A-pNP, researchers aim to develop novel therapeutic strategies that can interfere with these disease processes. Preclinical studies have shown that compounds targeting this glycan can inhibit tumor growth and enhance immune responses against cancer cells.

The development of vaccines is another area where Neu5Ac|A(2-6)GalNAc-|A-pNP has shown promise. Glycans are often present on the surface of pathogens and play a crucial role in their recognition by the immune system. By incorporating glycans like Neu5Ac|A(2-6)GalNAc-|A-pNP into vaccine formulations, researchers can enhance the immune response against these pathogens. This approach has been particularly effective against viruses such as influenza, where specific glycans on the viral surface are targeted by antibodies produced during vaccination.

In addition to its therapeutic potential, Neu5Ac|A(2-6)GalNAc-|A-pNP has also been studied for its role in developmental biology. Glycans are essential during embryonic development, where they guide cell differentiation and tissue formation. Disruptions in glycan synthesis or function can lead to developmental disorders. Understanding the role of specific glycans like Neu5Ac|A(2-6)GalNAc-|A-pNP during development can provide insights into these disorders and potentially lead to new treatments.

The future direction of research on Neu5Ac|A(2-6)GalNAc-|A-pNP is likely to focus on further elucidating its biological functions and exploring new therapeutic applications. Advances in technology such as CRISPR-Cas9 gene editing and high-throughput screening will enable more precise manipulation and study of glycans like Neu5Ac|A(2-6)GalNAc-|A-pNP. These technologies will facilitate the identification of new targets for drug development and improve our understanding of how glycans contribute to health and disease.

In conclusion, the compound with CAS number 1858224-04-0, known as Neu5Ac|A(2-6)GalNAc-|A-pNP, is a structurally complex glycan with significant implications for biology and medicine. Its involvement in various biological processes, including immune regulation, cancer progression, vaccine development, and developmental biology, underscores its importance as a research subject. As our understanding of glycobiology continues to grow, it is likely that compounds like Neu5Ac|A(2-6)GalNAc-|A-pNP will play an increasingly important role in therapeutic interventions.